Ethyl 4-(4-acetyl-3-hydroxy-2-propylphenoxy)butanoate
Cat. No. B1283255
CAS No.:
88420-31-9
M. Wt: 308.4 g/mol
InChI Key: DTLRCWBKCYZCKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04672066
Procedure details
A mixture of 2.91 g of 1-(2,4-dihydroxy-3-propylphenyl) ethanone, 2.91 g of ethyl 4-bromobutyrate and 3.1 g of anhydrous potassium carbonate in 35 ml of anhydrous dimethyl formamide was stirred and heated at 75° for 12 hours. The solvent was removed in vacuo, the residue was treated with water and the product was extracted with ethyl acetate. The dried (over magnesium sulfate) extract was concentrated in vacuo and the crude product was purified by chromatography on 200 g of silica gel. Elution with 5% ethyl acetate-toluene gave 2.55 g (54% yield) of 4-(4-acetyl-3-hydroxy-2-propylphenoxy) butanoic acid ethyl ester, the titled compound, as an oil.
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[C:7]([CH2:8][CH2:9][CH3:10])=[C:6]([OH:11])[CH:5]=[CH:4][C:3]=1[C:12](=[O:14])[CH3:13].Br[CH2:16][CH2:17][CH2:18][C:19]([O:21][CH2:22][CH3:23])=[O:20].C(=O)([O-])[O-].[K+].[K+]>CN(C)C=O>[CH2:22]([O:21][C:19](=[O:20])[CH2:18][CH2:17][CH2:16][O:11][C:6]1[CH:5]=[CH:4][C:3]([C:12](=[O:14])[CH3:13])=[C:2]([OH:1])[C:7]=1[CH2:8][CH2:9][CH3:10])[CH3:23] |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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2.91 g
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Type
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reactant
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Smiles
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OC1=C(C=CC(=C1CCC)O)C(C)=O
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Name
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Quantity
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2.91 g
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Type
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reactant
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Smiles
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BrCCCC(=O)OCC
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Name
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Quantity
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3.1 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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35 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Stirring
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Type
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CUSTOM
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Details
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was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated at 75° for 12 hours
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Duration
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12 h
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed in vacuo
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ADDITION
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Type
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ADDITION
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Details
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the residue was treated with water
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EXTRACTION
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Type
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EXTRACTION
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Details
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the product was extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The dried (over magnesium sulfate)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extract
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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was concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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the crude product was purified by chromatography on 200 g of silica gel
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WASH
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Type
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WASH
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Details
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Elution with 5% ethyl acetate-toluene
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)OC(CCCOC1=C(C(=C(C=C1)C(C)=O)O)CCC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.55 g | |
| YIELD: PERCENTYIELD | 54% | |
| YIELD: CALCULATEDPERCENTYIELD | 55.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
